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A comprehensive review of head-to-head studies indicates that while both doramectin and

ivermectin are effective endectocides for managing internal and external parasites in stocker

cattle, their impact on weight gain can vary depending on the treatment strategy and specific

parasite challenges. Several studies have demonstrated that doramectin may offer a slight

advantage in certain scenarios, though in many cases, the differences in weight gain between

the two treatments are not statistically significant.

Quantitative Data Summary
The following table summarizes the key findings from comparative studies on the effects of

doramectin and ivermectin on weight gain in stocker cattle.
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Study Reference Treatment Groups Duration (Days)
Key Weight Gain
Findings

Ballweber et al. (1997)

[1]

1. Doramectin

injectable (200 µg/kg)

2. Ivermectin

injectable (200 µg/kg)

3. Ivermectin pour-on

(500 µg/kg) 4.

Untreated Control

84-140

No significant

differences in average

daily gain were

observed between the

doramectin and

ivermectin-treated

groups.[1] Both

treatments resulted in

significant weight gain

advantages over the

untreated controls.[1]

Williams et al. (1997)

[2]

1. Doramectin

injectable (200 µg/kg)

- Two treatments 2.

Ivermectin injectable

(200 µg/kg) - Two

treatments 3.

Ivermectin pour-on

(500 µg/kg) - Two

treatments 4.

Untreated Control

161

Total weight gains

were 159 kg for

doramectin, 147 kg for

ivermectin injectable,

and 150 kg for

ivermectin pour-on.[2]

The differences

among the treated

groups were not

statistically significant.

[2]

Carvalho et al. (1999)

[3]

1. Doramectin

injectable (200 µg/kg)

- Two treatments 2.

Ivermectin long-acting

(630 µg/kg) - Single

treatment 3. Untreated

Control

140

Doramectin-treated

cattle had a mean

weight gain of 62.8 kg,

which was

significantly higher

(11.3 kg more) than

the 51.5 kg gained by

the ivermectin-treated

group.[3]

MDPI (2022)[4] 1. Extended-release

eprinomectin (ERE) 2.

105 From day 0 to 105,

the mean average
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Doramectin injectable

(DOR)

daily gain in the ERE

group (0.87 kg/day )

tended to be higher

than the mean for the

DOR group (0.845

kg/day ).[4]

Experimental Protocols
The methodologies employed in these studies share common principles of veterinary field

trials, focusing on controlled comparisons between treatment groups.

Representative Experimental Protocol (based on Ballweber et al., 1997):[1]

Study Design: Four separate studies were conducted in different locations (Wisconsin,

Arkansas, Georgia, and Mississippi) with similar experimental designs.[1]

Animal Selection: Weaned beef calves with confirmed gastrointestinal nematode infections

were used.[1] Animals were randomly allocated to treatment groups.[1]

Treatment Groups:

Group 1: 1% doramectin injectable solution (200 µg/kg body weight) administered

subcutaneously.[1]

Group 2: 1% ivermectin injectable solution (200 µg/kg body weight) administered

subcutaneously.[1]

Group 3: 0.5% ivermectin pour-on solution (500 µg/kg body weight) administered topically.

[1]

Group 4: Non-medicated controls.[1]

Pasture Management: Cattle were placed on designated pasture units after treatment and

remained there for the entire grazing period (84-140 days).[1]
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Data Collection: Body weights and fecal nematode egg counts were monitored at

predetermined intervals throughout the studies.[1]

Statistical Analysis: Data were analyzed to determine statistically significant differences in

weight gain and parasite reduction between the treatment groups.

Visualizing the Experimental Workflow
The following diagram illustrates the typical workflow of a head-to-head study comparing

doramectin and ivermectin in stocker cattle.
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Study Setup

Treatment Administration (Day 0)

Monitoring Phase (84-140 Days)

Data Analysis

Animal Selection:
Weaned beef calves with

confirmed nematode infections

Random Allocation
to Treatment Groups

Group A:
Doramectin Injectable

(200 µg/kg)

Group B:
Ivermectin Injectable

(200 µg/kg)

Group C:
Ivermectin Pour-On

(500 µg/kg)

Group D:
Untreated Control

Grazing on Designated Pastures

Data Collection:
- Body Weights

- Fecal Egg Counts

Statistical Comparison of:
- Average Daily Gain
- Total Weight Gain

- Fecal Egg Count Reduction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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